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Compound of Interest

Compound Name: Benzyl stearate

Cat. No.: B1594342

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
benzyl stearate, a long-chain fatty acid ester. With applications in various scientific fields,
including pharmaceuticals and material science, a thorough understanding of its melting point
and density is crucial for formulation development, quality control, and predicting its behavior in
different matrices. This document outlines the experimentally determined values for these
properties, details the methodologies for their measurement, and presents a logical workflow
for these characterization processes.

Physicochemical Data of Benzyl Stearate

The following table summarizes the key physical and chemical properties of benzyl stearate

for easy reference and comparison.
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Property Value Reference
Molecular Formula C25H4202 [1]
Molecular Weight 374.6 g/mol [1][2]

CAS Number 5531-65-7 [3]

Melting Point 45.8°C [1]

Melting Point Range 59.5-60°C [1]

Density 0.921 g/cm?3 [4]

Physical Form Solid

Experimental Protocols

Accurate determination of the melting point and density of benzyl stearate is fundamental for
its characterization. The following sections provide detailed experimental methodologies for
these essential measurements.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol describes the capillary method using a melting point apparatus.

Materials:

» Benzyl stearate sample

e Capillary tubes (sealed at one end)

¢ Melting point apparatus

o Mortar and pestle (if the sample is not a fine powder)
e Spatula

Procedure:
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Sample Preparation: Ensure the benzyl stearate sample is a fine, dry powder. If necessary,
gently grind the crystalline solid using a mortar and pestle.

Capillary Tube Filling: Invert an open-ended capillary tube and press the open end into the
powdered sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
cause the solid to fall to the bottom. Repeat this process until the packed sample is
approximately 2-3 mm high.

Apparatus Setup: Place the filled capillary tube into the sample holder of the melting point
apparatus.

Heating and Observation:

o Set the heating rate of the apparatus to a rapid setting initially to approach the expected
melting point of benzyl stearate (around 45°C).

o When the temperature is within 10-15°C of the expected melting point, reduce the heating
rate to 1-2°C per minute. This slow heating rate is crucial for an accurate determination.

o Continuously observe the sample through the magnifying lens.
Recording the Melting Range:

o Record the temperature at which the first drop of liquid appears. This is the beginning of
the melting range.

o Record the temperature at which the entire solid has completely melted into a clear liquid.
This is the end of the melting range.

Reporting: The melting point is reported as a range from the temperature of initial melting to
the temperature of complete liquefaction.

Determination of Density

The density of a substance is its mass per unit volume. For an irregularly shaped solid like
powdered or crystalline benzyl stearate, the density can be determined by measuring its mass
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and the volume of a liquid it displaces.
Materials:

o Benzyl stearate sample

e Analytical balance

o Graduated cylinder or pycnometer

e Aliquid in which benzyl stearate is insoluble (e.g., water, ensuring no reaction or
dissolution)

e Spatula
Procedure:

o Mass Measurement: Accurately weigh a specific amount of the benzyl stearate sample
using an analytical balance. Record this mass (m).

e Initial Volume Measurement: Fill a graduated cylinder with a known volume of the chosen
liquid. Record this initial volume (V1). Ensure the liquid level is read at the bottom of the
meniscus.

e Volume Displacement: Carefully add the weighed benzyl stearate sample to the graduated
cylinder. Ensure all the solid is submerged and that there are no air bubbles clinging to the
particles.

e Final Volume Measurement: Read the new volume of the liquid in the graduated cylinder.
Record this final volume (V2).

e Calculation of Volume of Solid: The volume of the benzyl stearate sample (V) is the
difference between the final and initial volume readings: V = V2 - V1

o Calculation of Density: The density (p) of benzyl stearate is calculated using the following
formula:p=m/V

e Reporting: The density is typically reported in g/cms3 or g/mL.
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Experimental Workflow Visualization

The logical flow of the experimental procedures for determining the melting point and density of
benzyl stearate can be visualized as follows:

Caption: Workflow for determining the melting point and density of benzyl stearate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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